Cas no 390357-32-1 (Heptanedioic acid, 4-cyano-)

Heptanedioic acid, 4-cyano- structure
Heptanedioic acid, 4-cyano- structure
Product Name:Heptanedioic acid, 4-cyano-
CAS No:390357-32-1
MF:C8H11NO4
MW:185.177242517471
CID:1495464
Update Time:2024-08-23

Heptanedioic acid, 4-cyano- Chemical and Physical Properties

Names and Identifiers

    • Heptanedioic acid, 4-cyano-
    • Inchi: 1S/C8H11NO4/c9-5-6(1-3-7(10)11)2-4-8(12)13/h6H,1-4H2,(H,10,11)(H,12,13)
    • InChI Key: POFCQDNIEIMABB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCC(C#N)CCC(O)=O

Computed Properties

  • Exact Mass: 185.06883

Experimental Properties

  • Density: 1.289±0.06 g/cm3(Predicted)
  • Boiling Point: 461.9±40.0 °C(Predicted)
  • PSA: 98.39
  • pka: 4.03±0.10(Predicted)

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